Cas no 181995-71-1 (1-Bromo-5-methoxy-2,4-dinitro-benzene)

• Product Name: 1-Bromo-5-methoxy-2,4-dinitro-benzene
• CAS No: 181995-71-1
• MF: C₇H₅BrN₂O₅
• MW: 277.029000997543
• CID: 1028484
• PubChem ID: 3967339
• Update Time: 2025-04-20

1-Bromo-5-methoxy-2,4-dinitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-5-methoxy-2,4-dinitrobenzene
• 1-BroMo-5-Methoxy-2,4-dinitro-benzene
• SR-01000078215
• SR-01000078215-1
• AKOS005266160
• DTXSID50398287
• 181995-71-1
• G11148
• 1-Bromo-5-methoxy-2,4-dinitro-benzene

• Inchi： 1S/C7H5BrN2O5/c1-15-7-2-4(8)5(9(11)12)3-6(7)10(13)14/h2-3H,1H3
• InChI Key： SYWWRIKZBWQUGY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 275.93818g/mol
• Monoisotopic Mass: 275.93818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers